Cas no 21453-50-9 (3,4-Dimethyl-2-hydroxyphenylacetic acid)

3,4-Dimethyl-2-hydroxyphenylacetic acid is a substituted phenylacetic acid derivative featuring hydroxyl and dimethyl functional groups on the aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its structural motif, which is commonly found in bioactive molecules. The presence of both hydroxyl and carboxylic acid functional groups enhances its utility as a building block for further chemical modifications. Its well-defined structure and purity make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor ligands. The compound’s stability and solubility properties further support its use in experimental and industrial settings.
3,4-Dimethyl-2-hydroxyphenylacetic acid structure
21453-50-9 structure
Product Name:3,4-Dimethyl-2-hydroxyphenylacetic acid
CAS No:21453-50-9
MF:C10H12O3
MW:180.200483322144
CID:5004804
Update Time:2025-06-13

3,4-Dimethyl-2-hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dimethyl-2-hydroxyphenylacetic acid
    • Inchi: 1S/C10H12O3/c1-6-3-4-8(5-9(11)12)10(13)7(6)2/h3-4,13H,5H2,1-2H3,(H,11,12)
    • InChI Key: BTEPTQPDXMUROP-UHFFFAOYSA-N
    • SMILES: OC1=C(CC(=O)O)C=CC(C)=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • XLogP3: 1.8
  • Topological Polar Surface Area: 57.5

3,4-Dimethyl-2-hydroxyphenylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010009709-250mg
3,4-Dimethyl-2-hydroxyphenylacetic acid
21453-50-9 97%
250mg
$489.60 2023-09-02
Alichem
A010009709-500mg
3,4-Dimethyl-2-hydroxyphenylacetic acid
21453-50-9 97%
500mg
$847.60 2023-09-02
Alichem
A010009709-1g
3,4-Dimethyl-2-hydroxyphenylacetic acid
21453-50-9 97%
1g
$1534.70 2023-09-02

Additional information on 3,4-Dimethyl-2-hydroxyphenylacetic acid

Recent Advances in the Study of 3,4-Dimethyl-2-hydroxyphenylacetic Acid (CAS: 21453-50-9)

3,4-Dimethyl-2-hydroxyphenylacetic acid (CAS: 21453-50-9) is a phenolic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, including its antioxidant, anti-inflammatory, and neuroprotective effects. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, synthesis methods, and potential clinical applications.

One of the key areas of interest in recent research is the compound's role as an antioxidant. Studies have demonstrated that 3,4-Dimethyl-2-hydroxyphenylacetic acid exhibits strong free radical scavenging activity, which may contribute to its protective effects against oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that the compound effectively inhibits lipid peroxidation and reduces reactive oxygen species (ROS) levels in neuronal cells, suggesting its potential as a neuroprotective agent.

In addition to its antioxidant properties, recent investigations have focused on the anti-inflammatory effects of 3,4-Dimethyl-2-hydroxyphenylacetic acid. A study conducted by researchers at the University of Cambridge in 2024 demonstrated that the compound significantly suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. This finding underscores its potential as a therapeutic candidate for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis and structural optimization of 3,4-Dimethyl-2-hydroxyphenylacetic acid have also been a focal point of recent research. A 2023 paper in Organic Letters described a novel, high-yield synthetic route for the compound using green chemistry principles, which could facilitate its large-scale production for pharmaceutical applications. Furthermore, computational studies have explored the structure-activity relationship (SAR) of the compound, identifying key functional groups that enhance its bioactivity.

Looking ahead, the potential clinical applications of 3,4-Dimethyl-2-hydroxyphenylacetic acid are promising but require further validation through preclinical and clinical trials. Current research efforts are focused on optimizing its pharmacokinetic properties and evaluating its safety profile in animal models. If successful, this compound could emerge as a valuable addition to the arsenal of therapeutic agents for oxidative stress and inflammation-related conditions.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.